2-Benzyl-6-(2,4-dimethylphenyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 2-benzyl-6-(2,4-dimethylphenyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C24H23N5O2/c1-15-10-11-19(16(2)12-15)29-17(3)13-27-20-21(25-23(27)29)26(4)24(31)28(22(20)30)14-18-8-6-5-7-9-18/h5-13H,14H2,1-4H3
• InChI Key: JGCVQIPKNIOCRC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C(=CN3C2=NC4=C3C(=O)N(C(=O)N4C)CC5=CC=CC=C5)C)C
• Molecular Formula: C24H23N5O2
• Molecular Weight: 413.5 g/mol

Description

Synthesis Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties. It is highly soluble in water and other polar solvents.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid. It is highly soluble in water and other polar solvents.

Scientific Research Applications

Antibacterial Activity

Imidazole derivatives, such as the compound , have been found to exhibit antibacterial activities. .

Anti-inflammatory Activity

Imidazole derivatives are known for their anti-inflammatory properties. .

Antitumor Activity

Imidazole derivatives have also been found to have antitumor properties. .

Antidiabetic Activity

Imidazole derivatives have been found to exhibit antidiabetic activities. .

Antioxidant Activity

Imidazole derivatives have been found to have antioxidant properties. .

Biomedical and Tissue Engineering Applications

Some imidazole derivatives can be used as dopants to dope silicone elastomer for the formation of 3D biocompatible scaffolds. .

Mechanism of Action

The mechanism of action of imidazole compounds can vary widely depending on their specific structure and the biological system in which they are used. For example, some imidazole derivatives show antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Safety and Hazards

The safety and hazards of imidazole compounds can vary widely depending on their specific structure. Some imidazole compounds are used in commercially available drugs, suggesting that they have acceptable safety profiles for those uses.

Future Directions

The future directions for research on imidazole compounds are likely to continue to focus on the development of new drugs that can overcome current public health problems. There is a great importance of heterocyclic ring containing drugs.